Cas no 1804045-47-3 (4-Ethoxy-3-methoxyphenylhydrazine)
4-Ethoxy-3-methoxyphenylhydrazine Chemical and Physical Properties
Names and Identifiers
-
- COC=1C=C(C=CC1OCC)NN
- 4-Ethoxy-3-methoxyphenylhydrazine
-
- Inchi: 1S/C9H14N2O2/c1-3-13-8-5-4-7(11-10)6-9(8)12-2/h4-6,11H,3,10H2,1-2H3
- InChI Key: BPZUNHMGSKAGMR-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(=CC=1OC)NN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 144
- XLogP3: 1.7
- Topological Polar Surface Area: 56.5
4-Ethoxy-3-methoxyphenylhydrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A250001281-250mg |
4-Ethoxy-3-methoxyphenylhydrazine |
1804045-47-3 | 98% | 250mg |
700.40 USD | 2021-06-15 | |
| Alichem | A250001281-500mg |
4-Ethoxy-3-methoxyphenylhydrazine |
1804045-47-3 | 98% | 500mg |
1,068.20 USD | 2021-06-15 | |
| Alichem | A250001281-1g |
4-Ethoxy-3-methoxyphenylhydrazine |
1804045-47-3 | 98% | 1g |
1,685.00 USD | 2021-06-15 | |
| Enamine | EN300-1838813-0.05g |
(4-ethoxy-3-methoxyphenyl)hydrazine |
1804045-47-3 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1838813-0.1g |
(4-ethoxy-3-methoxyphenyl)hydrazine |
1804045-47-3 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1838813-0.25g |
(4-ethoxy-3-methoxyphenyl)hydrazine |
1804045-47-3 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1838813-0.5g |
(4-ethoxy-3-methoxyphenyl)hydrazine |
1804045-47-3 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1838813-1.0g |
(4-ethoxy-3-methoxyphenyl)hydrazine |
1804045-47-3 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1838813-2.5g |
(4-ethoxy-3-methoxyphenyl)hydrazine |
1804045-47-3 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1838813-5.0g |
(4-ethoxy-3-methoxyphenyl)hydrazine |
1804045-47-3 | 5g |
$2858.0 | 2023-06-01 |
4-Ethoxy-3-methoxyphenylhydrazine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 4-Ethoxy-3-methoxyphenylhydrazine
Comprehensive Overview of 4-Ethoxy-3-methoxyphenylhydrazine (CAS No. 1804045-47-3): Properties, Applications, and Industry Insights
4-Ethoxy-3-methoxyphenylhydrazine (CAS No. 1804045-47-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. As a derivative of phenylhydrazine, this compound features ethoxy and methoxy functional groups, which enhance its reactivity and solubility in organic solvents. Researchers are increasingly exploring its potential as a building block for synthesizing heterocyclic compounds, particularly in the development of novel drug intermediates and biologically active molecules.
The compound’s molecular formula, C9H14N2O2, and its precise CAS registry number (1804045-47-3) ensure accurate identification in global chemical databases. Recent studies highlight its role in cascade reactions and multicomponent syntheses, aligning with the growing demand for sustainable chemistry practices. Industry professionals frequently search for "4-Ethoxy-3-methoxyphenylhydrazine suppliers" or "CAS 1804045-47-3 price," reflecting its commercial relevance in niche markets.
In the context of green chemistry, 4-Ethoxy-3-methoxyphenylhydrazine is being evaluated for its compatibility with catalytic protocols that minimize waste. Its electron-rich aromatic system makes it a candidate for photo-redox catalysis, a trending topic in synthetic organic chemistry. Laboratories also inquire about "safe handling of phenylhydrazine derivatives" and "analytical methods for CAS 1804045-47-3," underscoring the need for detailed technical documentation.
From an application standpoint, this compound is investigated for its potential in flavor and fragrance industries, where modified phenylhydrazines contribute to complex aroma profiles. Additionally, its ligand properties in coordination chemistry are being explored, particularly in designing metal-organic frameworks (MOFs) for gas storage. These interdisciplinary uses position 4-Ethoxy-3-methoxyphenylhydrazine as a versatile reagent in both academic and industrial settings.
Quality control remains critical for CAS 1804045-47-3, with HPLC and GC-MS being standard techniques for purity verification. Suppliers often address queries like "bulk synthesis of 4-Ethoxy-3-methoxyphenylhydrazine" or "stability under inert atmospheres," emphasizing the compound’s sensitivity to oxidation. Future research may focus on optimizing its storage conditions and expanding its utility in high-throughput screening platforms.
In summary, 4-Ethoxy-3-methoxyphenylhydrazine exemplifies how tailored phenylhydrazine derivatives can address contemporary challenges in medicinal chemistry and material science. Its CAS number (1804045-47-3) serves as a key identifier for researchers navigating the expanding landscape of fine chemicals. As sustainability and efficiency drive innovation, this compound is poised to play a pivotal role in next-generation synthetic methodologies.
1804045-47-3 (4-Ethoxy-3-methoxyphenylhydrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)